2-methoxy-4-(4-morpholinylmethyl)phenol

• IUPAC Name: 2-methoxy-4-(morpholin-4-ylmethyl)phenol
• InChI: InChI=1S/C12H17NO3/c1-15-12-8-10(2-3-11(12)14)9-13-4-6-16-7-5-13/h2-3,8,14H,4-7,9H2,1H3
• InChI Key: LQPYUEFSYJQQPL-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)CN2CCOCC2)O
• Molecular Formula: C12H17NO3
• Molecular Weight: 223.27 g/mol

Description

2-methoxy-4-(4-morpholinylmethyl)phenol, also known as MMP, is a chemical compound that has been widely studied for its potential use in scientific research. It is a phenol derivative that is commonly used as a selective inhibitor of protein tyrosine phosphatase 1B (PTP1B), which is an enzyme that plays a key role in regulating insulin signaling and glucose metabolism.

Mechanism of Action

2-methoxy-4-(4-morpholinylmethyl)phenol works by selectively inhibiting PTP1B, which is an enzyme that negatively regulates insulin signaling and glucose metabolism. By inhibiting PTP1B, 2-methoxy-4-(4-morpholinylmethyl)phenol can increase insulin sensitivity and improve glucose uptake in cells, which can lead to improved glycemic control and reduced risk of diabetes and other metabolic disorders.
Biochemical and Physiological Effects:
2-methoxy-4-(4-morpholinylmethyl)phenol has been shown to have a number of biochemical and physiological effects, including increased insulin sensitivity, improved glucose tolerance, and reduced adiposity. It has also been found to have anti-inflammatory and antioxidant properties, which may contribute to its beneficial effects on metabolic health.

Advantages and Limitations for Lab Experiments

One major advantage of using 2-methoxy-4-(4-morpholinylmethyl)phenol in lab experiments is its specificity for PTP1B, which allows for targeted inhibition of this enzyme without affecting other signaling pathways. However, one limitation of using 2-methoxy-4-(4-morpholinylmethyl)phenol is its relatively low potency compared to other PTP1B inhibitors, which may require higher concentrations to achieve desired effects.

Future Directions

There are several potential future directions for research on 2-methoxy-4-(4-morpholinylmethyl)phenol, including the development of more potent and selective inhibitors, the investigation of its effects on other metabolic pathways and diseases, and the exploration of its potential as a therapeutic agent for diabetes and other metabolic disorders. Additionally, further research is needed to fully understand the mechanisms underlying its beneficial effects and to optimize its use in scientific research.

Synthesis Methods

2-methoxy-4-(4-morpholinylmethyl)phenol can be synthesized using a variety of methods, including the reaction of 4-(4-bromomethyl)phenol with morpholine and sodium methoxide, or the reaction of 2-methoxy-4-(4-nitrophenyl)morpholine with sodium borohydride and palladium on carbon catalyst.

Scientific Research Applications

2-methoxy-4-(4-morpholinylmethyl)phenol has been extensively studied for its potential use in scientific research, particularly in the fields of diabetes and obesity. It has been shown to improve insulin sensitivity and glucose tolerance in animal models of diabetes, and has also been found to reduce body weight and adiposity in obese mice.